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Compound of Interest

Compound Name: Cimaterol-d7

Cat. No.: B565682 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Cimaterol-d7, a deuterated analog of the β-adrenergic agonist Cimaterol, used as an internal

standard in analytical testing. Adherence to these guidelines will mitigate risks and ensure

compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for Cimaterol-d7. This compound is classified as hazardous and requires careful handling.

Key Hazards:

Harmful if swallowed.

Causes serious eye irritation.[1]

May cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Cimaterol-d7:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Cimaterol-d7 Data Summary
Parameter Value/Information Source

CAS Number 1228182-44-2 [1][2]

Chemical Formula C₁₂H₁₀D₇N₃O [2]

Hazard Classifications

Acute Toxicity 4 (Oral), Eye

Irritation 2A, Skin Sensitization

1

Primary Disposal Route
Hazardous Chemical Waste

Stream

General Laboratory Waste

Guidelines

Secondary Disposal Licensed Waste Contractor Institutional Policy Dependent

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the proper disposal of Cimaterol-d7
in a laboratory setting. This procedure is based on general guidelines for the disposal of

hazardous chemical waste.

1. Waste Classification and Segregation:

Hazardous Waste: Treat all Cimaterol-d7, including pure compound, contaminated materials

(e.g., pipette tips, vials, gloves), and solutions, as hazardous chemical waste.

Do Not Dispose in Standard Trash or Drains: Improper disposal can lead to environmental

contamination and regulatory penalties.

Segregate Waste: Keep Cimaterol-d7 waste separate from other waste streams to avoid

accidental reactions.

2. Waste Collection and Containerization:
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Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure, tight-fitting lid. The original manufacturer's container can be used if it

is in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

"Cimaterol-d7," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Secondary Containment: Place the sealed primary waste container into a larger, durable,

and leak-proof secondary container.

3. Waste Storage:

Designated Area: Store the waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation and under the control of laboratory personnel.

Safe Storage: Ensure the storage area is well-ventilated and away from incompatible

materials.

4. Disposal Request and Pickup:

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal. This typically involves submitting a waste pickup request to the EHS department or

a contracted waste disposal service.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of accumulation.

Experimental Protocols
Cimaterol-d7 is primarily used as an internal standard for the quantification of cimaterol in

biological samples by methods such as gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS). The disposal procedures outlined above

apply to the waste generated from these analytical methods, including leftover standard

solutions and contaminated consumables.

Cimaterol-d7 Disposal Workflow
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Caption: Workflow for the proper disposal of Cimaterol-d7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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